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Compound of Interest

Compound Name: 3-Methoxybenzonitrile

Cat. No.: B145857

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS)
information for 3-Methoxybenzonitrile (CAS No. 1527-89-5). The following sections detail the
material's properties, associated hazards, and the necessary precautions for its safe use in a
laboratory or research setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Methoxybenzonitrile is presented
below. This information is critical for the safe design of experiments and for understanding its
behavior under various conditions.
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Property Value Reference
Molecular Formula CsH7NO [1]
Molecular Weight 133.15 g/mol [1]

Not specified, but related

Appearance compounds are powders or [2]
crystals

Boiling Point 111-112 °C at 13 mmHg

Density 1.089 g/mL at 25 °C

Flash Point 105 °C (221.0 °F) - closed cup [3]

Refractive Index n20/D 1.5402

Hazard Identification and Classification

3-Methoxybenzonitrile is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications.
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Hazard Class GHS Classification  Signal Word Hazard Statement
o ) H302: Harmful if
Acute Toxicity, Oral Category 4 Warning
swallowed
. ) H312: Harmful in
Acute Toxicity, Dermal  Category 4 Warning ] ]
contact with skin
Acute Toxicity, ] H332: Harmful if
] Category 4 Warning )
Inhalation inhaled
Skin ] H315: Causes skin
) o Category 2 Warning L
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
o Category 2 Warning o
Damage/Eye Irritation eye irritation
Specific Target Organ Category 3
P o ] 9 g g. Y ] H335: May cause
Toxicity (Single (Respiratory tract Warning ) o
S respiratory irritation
Exposure) irritation)

Data sourced from PubChem and other safety data sheets.[1]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure to 3-
Methoxybenzonitrile.

Handling:

« Avoid all personal contact, including inhalation of vapors or dust.[4]

o Use only in a well-ventilated area, preferably within a certified chemical fume hood.[2][5]
e Do not eat, drink, or smoke when using this product.[6]

e Wash hands and any exposed skin thoroughly after handling.[6][7]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[2][8]
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» Keep containers securely sealed when not in use.[4]

Storage:

e Store in a cool, dry, and well-ventilated area.[3][8]

o Keep containers tightly closed.[3][9]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[10]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Methoxybenzonitrile to prevent exposure.

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield where splashing is
a risk.[2][3]

Protects against eye irritation

and serious eye damage.

Skin Protection

Nitrile gloves and a fully
buttoned lab coat or chemical-

resistant suit.[2][5]

Prevents skin contact, which

can be harmful.

Respiratory Protection

Use a NIOSH/MSHA-approved
respirator if exposure limits are
exceeded or if working outside
a fume hood.[10]

Protects against inhalation,
which is harmful and can

cause respiratory irritation.

Emergency Procedures

In the event of an emergency, follow the procedures outlined below.

Immediate and appropriate first aid is crucial in case of accidental exposure.
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Exposure Route

Skin Contact Inhalation Eye Contact

~

Immediate Actior]
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Rinse eyes with water for 15 mins.

If not breathing, give artificial respiration.

Remove contaminated clothing. Rinse mouth with water. Move to fresh air.

Wash skin with soap and water for 15 mins. Do NOT induce vomiting.

Medical Attentiop
\ 4 \ 4
L Seek immediate medical attention. j

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

In case of a fire involving 3-Methoxybenzonitrile, the following measures should be taken.

¢ Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[6][11]

o Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides and
carbon monoxide may be generated.[6]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3][10]
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Fire Involving 3-Methoxybenzonitrile
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Firefighter Actions
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Caption: Recommended firefighting measures.

For spills, follow these steps to ensure safety and proper cleanup.

Spill of 3-Methoxybenzonitrile

ecautlons

¢ Immediate P

Ensure Adequate Ventilation Wear Appropriate PPE Remove Ignition Sources

Ve

Contalnmentvand Cleanup

Soak up with inert absorbent material (e.g., sand, silica gel)

Collect into a suitable, closed container for disposal

Do not let chemical enter the environment or drains

Disposal

Dispose of contents/container to an approved waste disposal plant
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Caption: Workflow for handling accidental spills.

Toxicological Information

3-Methoxybenzonitrile is harmful if swallowed, inhaled, or absorbed through the skin.[3] It
causes skin, eye, and respiratory tract irritation.[3] Chronic exposure to benzonitriles may lead
to liver and nervous system damage.[3]

Experimental Protocols: Detailed experimental protocols for toxicological studies are not
publicly available in the referenced safety data sheets. These studies are typically conducted
by manufacturers under standardized guidelines (e.g., OECD guidelines) to determine hazard
classifications.

Conclusion

3-Methoxybenzonitrile is a valuable compound in research and development but requires
careful handling due to its associated hazards. Adherence to the safety protocols outlined in
this guide, including the consistent use of appropriate personal protective equipment and
engineering controls like fume hoods, is paramount to ensure the safety of all personnel.
Always consult the most recent Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of 3-Methoxybenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145857#3-methoxybenzonitrile-safety-handling-and-

msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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